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Compound of Interest

Compound Name: Serotonin glucuronide-d4

Cat. No.: B12414598 Get Quote

Technical Guide: Serotonin Glucuronide-d4
For Researchers, Scientists, and Drug Development Professionals

Introduction
Serotonin glucuronide-d4 is the deuterium-labeled form of serotonin glucuronide, a major

metabolite of the neurotransmitter serotonin (5-hydroxytryptamine). Due to its isotopic labeling,

it serves as an invaluable internal standard for the accurate quantification of endogenous

serotonin and its metabolites in various biological matrices.[1][2] This technical guide provides

a comprehensive overview of the chemical properties, metabolic pathway, and analytical

applications of Serotonin glucuronide-d4.

Chemical and Physical Properties
Serotonin glucuronide-d4 is a stable, isotopically labeled compound that is essential for

precise bioanalytical studies. Its physical and chemical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12414598?utm_src=pdf-interest
https://www.benchchem.com/product/b12414598?utm_src=pdf-body
https://veeprho.com/impurities/serotonin-d4-glucuronide/
https://www.medchemexpress.com/serotonin-d4-%CE%B2-d-glucuronide.html
https://www.benchchem.com/product/b12414598?utm_src=pdf-body
https://www.benchchem.com/product/b12414598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₆H₁₆D₄N₂O₇ [3][4][5]

Molecular Weight 356.36 g/mol [3][4][5]

Appearance White to Pale Orange Solid [6]

Purity >95% (HPLC) [4]

Isotopic Purity >95% (99.9% d₄) [6]

Solubility
Slightly soluble in aqueous

base and water.
[6]

Storage Conditions 4°C, under inert atmosphere. [6]

Shipping Conditions Ambient temperature. [3]

Metabolic Pathway: Glucuronidation of Serotonin
Serotonin undergoes phase II metabolism, primarily through glucuronidation, to form serotonin

glucuronide. This process, catalyzed by UDP-glucuronosyltransferases (UGTs), increases the

water solubility of serotonin, facilitating its excretion from the body.[7] The deuterium-labeled

analog, Serotonin glucuronide-d4, follows the same metabolic fate, making it an ideal tracer

for metabolic studies.

The following diagram illustrates the key steps in the metabolic pathway leading to the

formation of serotonin glucuronide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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